2-Hydroxyethyl cycloheptyl sulfide
Description
2-Hydroxyethyl cycloheptyl sulfide (IUPAC name: cycloheptyl(2-hydroxyethyl)sulfide) is an organosulfur compound characterized by a sulfide group (-S-) bridging a cycloheptyl ring and a 2-hydroxyethyl moiety (HO-CH2-CH2-S-).
Properties
Molecular Formula |
C9H18OS |
|---|---|
Molecular Weight |
174.31 g/mol |
IUPAC Name |
2-cycloheptylsulfanylethanol |
InChI |
InChI=1S/C9H18OS/c10-7-8-11-9-5-3-1-2-4-6-9/h9-10H,1-8H2 |
InChI Key |
ZXUZIZVLWRZPBC-UHFFFAOYSA-N |
Canonical SMILES |
C1CCCC(CC1)SCCO |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Limitations
- Reactivity : Sulfides with hydroxyethyl groups (e.g., the target compound) may undergo oxidation to sulfoxides or sulfones, unlike sulfates or sulfosuccinates, which are already oxidized .
- Toxicity : Bis(2-chloroethyl)sulfide’s toxicity is well-documented , but the target compound’s safety profile remains unstudied.
- Synthetic Utility : The cycloheptyl group’s steric bulk could make the target compound a useful chiral auxiliary or catalyst in asymmetric synthesis, though this remains speculative.
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